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Compound of Interest

Compound Name: Metahexamide

CAS No.: 565-33-3

Cat. No.: B1676324

Get Quote

In-Depth Technical Guide: Metahexamide
For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
Chemical Name: 1-(3-amino-4-methylphenyl)sulfonyl-3-cyclohexylurea

CAS Number: 565-33-3

Molecular Formula: C₁₄H₂₁N₃O₃S

Metahexamide is a first-generation sulfonylurea compound that has been studied for its anti-

diabetic properties.[1][2] As a member of the sulfonylurea class, its primary mechanism of

action involves the stimulation of insulin secretion from pancreatic β-cells. This technical guide

provides a comprehensive overview of the available technical data on Metahexamide,

including its physicochemical properties, mechanism of action, and relevant experimental

protocols.
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Physicochemical and Pharmacokinetic Properties
A summary of the known physicochemical and limited pharmacokinetic parameters for

Metahexamide is presented below.

Property Value Reference(s)

Molecular Weight 311.4 g/mol [2]

Melting Point 151°C

pKa (predicted) 5.49 ± 0.10

Solubility
Very slightly soluble in

methanol.

Cmax Data not available

Tmax Data not available

AUC Data not available

Metabolism

Expected to be metabolized in

the liver, similar to other

sulfonylureas.

[3][4]

Excretion
Likely excreted via urine,

similar to other sulfonylureas.
[3][4]

Mechanism of Action: Targeting the KATP Channel
The hypoglycemic effect of Metahexamide is achieved through its interaction with the ATP-

sensitive potassium (KATP) channels in the plasma membrane of pancreatic β-cells.[5] This

interaction initiates a cascade of events leading to insulin exocytosis.

Signaling Pathway
The binding of Metahexamide to the sulfonylurea receptor 1 (SUR1) subunit of the KATP

channel is the critical first step.[5][6] This binding event induces closure of the channel, altering

the membrane potential of the β-cell.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1676324/docs?utm_src=pdf-body#metahexamide-cas-number-and-molecular-formula
https://en.wikipedia.org/wiki/Metahexamide
https://pubmed.ncbi.nlm.nih.gov/5334897/
https://www.ncbi.nlm.nih.gov/books/NBK442023/
https://pubmed.ncbi.nlm.nih.gov/5334897/
https://www.ncbi.nlm.nih.gov/books/NBK442023/
https://www.benchchem.com/product/b1676324/docs?utm_src=pdf-body#metahexamide-cas-number-and-molecular-formula
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2023.1161117/full
https://www.benchchem.com/product/b1676324/docs?utm_src=pdf-body#metahexamide-cas-number-and-molecular-formula
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2023.1161117/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5957440/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metahexamide

SUR1 Subunit
of KATP Channel

Binds to

KATP Channel Closure

Induces

β-Cell Membrane
Depolarization

Leads to

Voltage-Gated Ca²⁺
Channel Opening &

Ca²⁺ Influx

Triggers

Insulin Granule
Exocytosis

Stimulates

Insulin Release

Click to download full resolution via product page

Figure 1. Signaling pathway of Metahexamide-induced insulin release.

Experimental Protocols
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While specific experimental data for Metahexamide is limited, the following protocols are

standard for assessing the activity of sulfonylurea compounds.

KATP Channel Activity Assessment using Patch-Clamp
Electrophysiology
This protocol is designed to measure the effect of sulfonylureas on the activity of KATP

channels in isolated pancreatic β-cells or cell lines expressing the channel.
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Figure 2. Workflow for patch-clamp analysis of KATP channel activity.

SUR1 Binding Assay
This radioligand binding assay quantifies the affinity of a sulfonylurea compound for the SUR1

subunit.
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Figure 3. Workflow for SUR1 binding assay.
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Efficacy and Safety
Due to the limited availability of recent clinical trial data for Metahexamide, a comprehensive

summary of its efficacy and safety profile is not possible at this time. Early clinical studies from

the 1960s suggested its potential in treating diabetes mellitus, however, detailed modern

clinical trial data, including specific HbA1c reduction and a full adverse event profile, are not

readily available in the public domain.[7]

Conclusion
Metahexamide is a first-generation sulfonylurea with a well-understood mechanism of action

involving the inhibition of KATP channels in pancreatic β-cells. While its basic chemical and

physical properties are known, there is a significant lack of modern, quantitative data regarding

its pharmacokinetics, clinical efficacy, and safety in human subjects. The experimental

protocols provided in this guide offer a framework for researchers to further investigate the

properties of Metahexamide and similar compounds. Further research is warranted to fully

characterize its therapeutic potential and safety profile according to current standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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